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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063

For researchers, scientists, and drug development professionals, understanding the fitness
cost associated with antibiotic resistance is paramount in predicting the emergence and
dissemination of resistant pathogens. This guide provides a comparative analysis of the fithess
cost of oxolinic acid resistance in various bacterial species, supported by experimental data
and detailed methodologies.

Oxolinic acid, a first-generation quinolone antibiotic, inhibits bacterial DNA gyrase, an
essential enzyme for DNA replication. Resistance to oxolinic acid and other quinolones
typically arises from mutations in the gyrA gene, which encodes a subunit of DNA gyrase. While
conferring a survival advantage in the presence of the antibiotic, these mutations often impose
a physiological burden on the bacterium, resulting in a "fitness cost." This cost can manifest as
reduced growth rate, decreased virulence, or diminished competitiveness in antibiotic-free
environments.

Comparative Analysis of Fithess Costs

The fitness cost of oxolinic acid resistance is not uniform across all bacterial species or even
among different resistance mutations within the same species. The following tables summarize
guantitative data from studies on Erwinia amylovora, the causative agent of fire blight in apples
and pears, and Burkholderia glumae, a rice pathogen. Data on the closely related
fluoroquinolone resistance in Salmonella enterica serovar Typhimurium is also included for a
broader comparative context.
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Table 1: Fithess Cost of Oxolinic Acid Resistance in

Erwinia amylovora

Virulence
Bacterial MIC of Growth . (lesion
] . Relative . .
Strain & Oxolinic Rate ) diameter in
. Fithess (vs. Reference
gyrA Acid (OD600 at . mm on
. Wild-Type) .
Mutation (ng/mL) 28h) immature
apples)
Wild-Type
<5 1.02 1.00 11.2 [1]
(TS3128)
OX40 (G81C) >50 0.74 Reduced 7.8 [1]
OX52 (G81C) >50 0.68 Reduced 75 [1]
OX20 (S83R) >50 0.54 Reduced 6.5 [1]
OX15 (S83R)  >50 0.62 Reduced 7.1 [1]

Table 2: Fithess Cost of Oxolinic Acid Resistance in
Burkholderia glumae
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Bacterial MIC of In Planta
Strain & gyrA Oxolinic Acid In Vitro Growth  Growth (inrice  Reference
Mutation (ng/mL) spikelets)
Wild-Type (Pg-
ype (Pg - Normal Normal [2]
10)
Recombinant ) Significantly Significantly
Resistant [2]
(Asp82Gly) Delayed Reduced
Recombinant ) Not Significantly
Resistant ) Reduced [2]
(Ser83Arg) Different
Other
Recombinants
(Gly81Cys, ) Not Significantly Significantly
Resistant _ (2]
Gly81Asp, Different Reduced
Asp87Gly,
Asp87Asn)

Table 3: Fitness Cost of Fluoroquinolone Resistance in

| I . himuri

Resistance Level &

] ) In Vivo
Generation Time

. . Colonization Reference
Mechanism (relative to parent) .
(chickens)

Intermediate Normal in liquid
Resistance (MIC =2 culture, growth Able to colonize [3]
pg/mL) defects on solid media
High Resistance (MIC .

1.4 to 2-fold longer Unable to colonize [3]

= 8-16 ug/mL)

Molecular Basis of Fitness Cost

The fitness cost associated with gyrA mutations is primarily attributed to alterations in DNA

topology. The mutated DNA gyrase can lead to changes in DNA supercoiling, which in turn
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globally affects gene expression. This can lead to dysregulation of various cellular processes,
including metabolism, stress responses, and the expression of virulence factors.

Phenotypic Consequences

Reduced Growth Rate
Molecular Cascade of Fitness Cost -
i Decreased Virulence

Altered Stress Response

gyrA Mutation Altered DNA Gyrase Changes in DNA Supercoiling Global Gene Expression Changes

Competition Assay Workflow

Prepare separate overnight cultures
(Resistant & Susceptible strains)

l

Mix strains 1:1 in fresh medium

Incubate co-culture

Plate serial dilutions on selective agar Plate serial dilutions on selective agar
(Time = 0) (Time = final)

Calculate Relative Fitness (W)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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